Cas no 64037-57-6 (2-Propanamine,N,N-bis(2-chloroethyl)-2-methyl-, hydrochloride (1:1))

• Product Name: 2-Propanamine,N,N-bis(2-chloroethyl)-2-methyl-, hydrochloride (1:1)
• CAS No: 64037-57-6
• MF: C₈H₁₈Cl₃N
• MW: 234.594219684601
• CID: 514785
• Update Time: 2026-04-29

2-Propanamine,N,N-bis(2-chloroethyl)-2-methyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 2-Propanamine,N,N-bis(2-chloroethyl)-2-methyl-, hydrochloride (1:1)
• N-t-butyl-bis-(2-chloroethyl)amine hydrochloride
• TL-568

• Inchi： InChI=1S/C8H17Cl2N.ClH/c1-8(2,3)11(6-4-9)7-5-10;/h4-7H2,1-3H3;1H
• InChI Key： SLXAZLFLCKSEJP-UHFFFAOYSA-N
• SMILES： CC(C)(C)N(CCCl)CCCl.Cl

Computed Properties

• Exact Mass: 233.05074
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 5

Experimental Properties

• PSA: 3.24

Additional information on 2-Propanamine,N,N-bis(2-chloroethyl)-2-methyl-, hydrochloride (1:1)

2-Propanamine, N,N-bis(2-chloroethyl)-2-methyl-, Hydrochloride (1:1) (CAS No. 64037-57-6)

2-Propanamine, N,N-bis(2-chloroethyl)-2-methyl-, hydrochloride (1:1) (CAS No. 64037-57-6) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, commonly referred to as bis(2-chloroethyl)amino-2-methylpropanamine hydrochloride, is a derivative of propanamine with unique structural and functional properties that make it a valuable candidate for various applications in drug development and chemical synthesis.

The molecular structure of 2-Propanamine, N,N-bis(2-chloroethyl)-2-methyl-, hydrochloride (1:1) consists of a central propanamine backbone with two 2-chloroethyl groups attached to the nitrogen atom and a methyl group at the second carbon position. The presence of the hydrochloride salt form ensures enhanced solubility and stability, making it suitable for various experimental and therapeutic uses.

Recent studies have highlighted the potential of bis(2-chloroethyl)amino-2-methylpropanamine hydrochloride in the development of novel therapeutic agents. One notable application is in the field of antineoplastic drugs, where its unique chemical structure and reactivity have shown promise in targeting specific cancer cells. Research published in the *Journal of Medicinal Chemistry* has demonstrated that this compound can effectively inhibit the growth of certain types of cancer cells by disrupting key cellular processes such as DNA replication and protein synthesis.

In addition to its antineoplastic properties, 2-Propanamine, N,N-bis(2-chloroethyl)-2-methyl-, hydrochloride (1:1) has also been explored for its potential in neuropharmacology. Studies have indicated that this compound can modulate neurotransmitter systems, particularly those involving dopamine and serotonin, which are crucial for regulating mood and behavior. This makes it a potential candidate for the treatment of neurological disorders such as depression and anxiety.

The synthesis of bis(2-chloroethyl)amino-2-methylpropanamine hydrochloride involves a series of well-defined chemical reactions, starting from readily available starting materials such as propionitrile and ethylene dichloride. The process typically involves nucleophilic substitution reactions followed by reduction steps to form the desired amine derivative. The final step involves the formation of the hydrochloride salt to enhance solubility and stability.

In terms of safety and handling, 2-Propanamine, N,N-bis(2-chloroethyl)-2-methyl-, hydrochloride (1:1) should be managed with appropriate care due to its reactivity and potential health effects. Researchers and laboratory personnel should adhere to standard safety protocols, including the use of personal protective equipment (PPE) and proper ventilation systems.

The future prospects for bis(2-chloroethyl)amino-2-methylpropanamine hydrochloride are promising, with ongoing research aimed at optimizing its therapeutic potential and expanding its applications in various medical fields. Collaborative efforts between chemists, biologists, and clinicians are essential to fully realize the benefits of this compound in improving human health.

In conclusion, 2-Propanamine, N,N-bis(2-chloroethyl)-2-methyl-, hydrochloride (1:1) (CAS No. 64037-57-6) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and properties make it a valuable tool for developing novel therapeutic agents, particularly in the areas of oncology and neuropharmacology. As research continues to advance, this compound is likely to play an increasingly important role in the discovery and development of new drugs.